Cas no 123406-51-9 (isodomoic acid F)
isodomoic acid F structure
Product Name:isodomoic acid F
CAS No:123406-51-9
MF:C15H21NO6
MW:311.33034491539
CID:2002901
PubChem ID:3150
Update Time:2025-04-21
isodomoic acid F Chemical and Physical Properties
Names and Identifiers
-
- isodomoic acid F
- DTXSID60864483
- NS00006559
- 3-Pyrrolidineacetic acid, 2-carboxy-4-(5-carboxy-1-methyl-1,3-hexadien-1-yl)-
- 123406-51-9
- (-)-domoic acid
- FT-0625587
-
- Inchi: 1S/C15H21NO6/c1-8(4-3-5-9(2)14(19)20)11-7-16-13(15(21)22)10(11)6-12(17)18/h3-5,9-11,13,16H,6-7H2,1-2H3,(H,17,18)(H,19,20)(H,21,22)
- InChI Key: VZFRNCSOCOPNDB-UHFFFAOYSA-N
- SMILES: OC(C1C(CC(=O)O)C(C(=CC=CC(C(=O)O)C)C)CN1)=O
Computed Properties
- Exact Mass: 311.13688739g/mol
- Monoisotopic Mass: 311.13688739g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 510
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: -1.3
- Topological Polar Surface Area: 124Ų
isodomoic acid F Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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